Cas no 2703771-62-2 (1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione)

• Product Name: 1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione
• CAS No: 2703771-62-2
• MF: C₁₁H₉BrF₂N₂O₃
• MW: 335.101568937302
• CID: 5614765
• PubChem ID: 165945062
• Update Time: 2025-10-17

1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[5-bromo-2-(difluoromethoxy)phenyl]-1,3-diazinane-2,4-dione
• EN300-33342086
• 2703771-62-2
• 1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione

• Inchi： 1S/C11H9BrF2N2O3/c12-6-1-2-8(19-10(13)14)7(5-6)16-4-3-9(17)15-11(16)18/h1-2,5,10H,3-4H2,(H,15,17,18)
• InChI Key： MCWYRNLZIOWWPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N1C(NC(CC1)=O)=O)OC(F)F

Computed Properties

• Exact Mass: 333.97646g/mol
• Monoisotopic Mass: 333.97646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione

1-5-Bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2703771-62-2, commonly referred to as 1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a diazinane ring system fused with a phenyl group and substituted with a bromo and difluoromethoxy group. The presence of these substituents imparts distinctive chemical properties and biological activities, making it a valuable compound for various research and industrial applications.

The diazinane core of this molecule is a six-membered ring containing two nitrogen atoms, which contributes to its stability and reactivity. The phenyl group attached to the diazinane ring adds aromaticity and enhances the molecule's ability to participate in various chemical reactions. The bromo substituent introduces electrophilic character, while the difluoromethoxy group introduces both electron-withdrawing and steric effects, which are crucial for modulating the molecule's reactivity and selectivity.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its structure resembles certain bioactive molecules, suggesting that it could serve as a lead compound for developing novel therapeutic agents. For instance, the difluoromethoxy group has been shown to enhance the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity. Additionally, the bromo substituent can act as a reactive site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic reactions such as nucleophilic substitutions, Friedel-Crafts acylations, and cyclizations. The synthesis requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative routes using microwave-assisted synthesis and catalytic methods to streamline the production process and improve efficiency.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and electronic materials. For example, the diazinane ring system can serve as a building block for constructing functional polymers with tailored optical and electrical properties.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the difluoromethoxy group enhances the molecule's resistance to biodegradation, which could have implications for its persistence in the environment. However, further research is needed to fully understand its environmental behavior and develop strategies for safe handling and disposal.

In conclusion, 1-5-bromo-2-(difluoromethoxy)phenyl-1,3-diazinane-2,4-dione is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.